Cas no 101664-28-2 (Phenol,5-ethyl-2-nitro-)

• Product Name: Phenol,5-ethyl-2-nitro-
• CAS No: 101664-28-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 124715
• PubChem ID: 15596714
• Update Time: 2025-04-18

Phenol,5-ethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-ethyl-2-nitro-
• 2-nitro-5-ethylphenol
• 5-ethyl-2-nitroPhenol
• 101664-28-2
• F13833
• FT-0761198
• SCHEMBL4962677
• 5-ethyl-2-nitro-phenol
• YJIUQVPMLSGDMP-UHFFFAOYSA-N

• Inchi： 1S/C8H9NO3/c1-2-6-3-4-7(9(11)12)8(10)5-6/h3-5,10H,2H2,1H3
• InChI Key： YJIUQVPMLSGDMP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.058243g/mol
• Monoisotopic Mass: 167.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.16g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų